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Compound of Interest

Compound Name: 2-Nitroamino-2-imidazoline

Cat. No.: B121679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Nitroamino-2-imidazoline, a key

intermediate in the synthesis of neonicotinoid insecticides. The document details its chemical

and physical properties, outlines its synthesis and role in the production of Imidacloprid, and

discusses its biological significance.

Core Chemical and Physical Properties
2-Nitroamino-2-imidazoline, also known as 2-(Nitroimino)imidazolidine, is a heterocyclic

compound. Its fundamental properties are summarized below.

Property Value Source(s)

Molecular Formula C₃H₆N₄O₂ [1]

Molecular Weight 130.11 g/mol [1]

CAS Number 5465-96-3 [1]

Appearance
White to almost white

crystalline powder

Melting Point Approximately 232-234 °C [2]

Solubility
Soluble in Dimethylformamide

(DMF)
[3]
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Synthesis and Experimental Protocols
2-Nitroamino-2-imidazoline is primarily synthesized through the reaction of nitroguanidine

with ethylenediamine. This process typically involves the initial formation of an ethylenediamine

salt by reacting ethylenediamine with an acid, such as sulfuric, hydrochloric, or phosphoric

acid.[2] The resulting salt is then reacted with nitroguanidine to yield 2-Nitroamino-2-
imidazoline.[2]

Synthesis of 2-Nitroamino-2-imidazoline
While specific industrial protocols may vary, a general laboratory-scale synthesis can be

described as follows:

Formation of Ethylenediamine Salt: Ethylenediamine is reacted with an acid (e.g., sulfuric

acid) to form the corresponding salt.

Reaction with Nitroguanidine: The ethylenediamine salt is then reacted with nitroguanidine.

Reaction Conditions: The reaction is typically carried out at a temperature ranging from 35-

80°C for a duration of 0.5 to 12 hours.[2] The pH of the reaction mixture is maintained

between 8 and 12 using a base such as potassium hydroxide, ammonia, or liquid caustic

soda.[2]

Purification: The final product, 2-Nitroamino-2-imidazoline, is obtained through filtration and

drying.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://patents.google.com/patent/CN100560571C/en
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://patents.google.com/patent/CN100560571C/en
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://patents.google.com/patent/CN100560571C/en
https://patents.google.com/patent/CN100560571C/en
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://patents.google.com/patent/CN100560571C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Salt Formation

Step 2: Cyclization

Ethylenediamine Ethylenediamine Salt

Acid (e.g., H₂SO₄)

2-Nitroamino-2-imidazolineNitroguanidine

pH 8-12
35-80°C
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Synthesis of 2-Nitroamino-2-imidazoline.

Use in the Synthesis of Imidacloprid
2-Nitroamino-2-imidazoline is a crucial precursor in the industrial synthesis of the widely used

neonicotinoid insecticide, Imidacloprid.[1][4] The synthesis involves the reaction of 2-
Nitroamino-2-imidazoline with 2-chloro-5-chloromethyl pyridine.

Reaction Setup: 2-Nitroamino-2-imidazoline is dissolved in an organic solvent, such as

N,N-dimethylformamide (DMF), in a reaction vessel.

Addition of Base: A base, typically an alkali carbonate like potassium carbonate or sodium

hydroxide, is added to the mixture.[3][5]

Addition of Pyridine Derivative: 2-chloro-5-chloromethyl pyridine is then added, often

dropwise, to the reaction mixture.[3][5]
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Reaction Conditions: The reaction is typically carried out under reflux conditions at

temperatures ranging from 50-90°C for several hours.[3][5]

Workup and Purification: After the reaction is complete, the mixture is worked up to isolate

and purify the final product, Imidacloprid. This may involve adjusting the pH, removing the

solvent, and recrystallization.[3]

2-Nitroamino-2-imidazoline

Reaction
(50-90°C, Reflux)

2-chloro-5-chloromethyl pyridine

Organic Solvent (e.g., DMF)

Base (e.g., K₂CO₃ or NaOH)

Imidacloprid
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Synthesis of Imidacloprid.

Biological Significance and Signaling Pathways
Currently, there is a lack of scientific literature describing specific signaling pathways in which

2-Nitroamino-2-imidazoline acts as a primary signaling molecule. Its principal biological

relevance lies in its role as a synthetic intermediate for neonicotinoid insecticides.

The final product, Imidacloprid, and other neonicotinoids, function as agonists of the nicotinic

acetylcholine receptors (nAChRs) in insects.[6] This interaction leads to the overstimulation of
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the insect's nervous system, resulting in paralysis and death. The selectivity of neonicotinoids

for insect nAChRs over mammalian receptors is a key factor in their use as insecticides.

Imidacloprid
(from 2-Nitroamino-2-imidazoline)

Insect Nicotinic
Acetylcholine Receptor (nAChR)

Binds as Agonist Postsynaptic NeuronOpens Ion Channel Continuous Nerve
Stimulation Paralysis and Death
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Mechanism of Action of Imidacloprid.

In summary, 2-Nitroamino-2-imidazoline is a compound of significant interest in the field of

agrochemistry due to its indispensable role in the synthesis of Imidacloprid. While its direct

biological activity and involvement in signaling pathways are not well-documented, its chemical

properties and reactivity are central to the production of a major class of insecticides. Further

research into the biological effects of this intermediate and its potential derivatives could open

new avenues in drug and pesticide development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Nitroamino-2-
imidazoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121679#2-nitroamino-2-imidazoline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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